N-[2-(Dimethylamino)ethyl]-p-propoxythiobenzamide
N-[2-(Dimethylamino)ethyl]-p-propoxythiobenzamide
Brand Name:
Vulcanchem
CAS No.:
16531-44-5
VCID:
VC0091099
InChI:
InChI=1S/C14H22N2OS/c1-4-11-17-13-7-5-12(6-8-13)14(18)15-9-10-16(2)3/h5-8H,4,9-11H2,1-3H3,(H,15,18)
SMILES:
CCCOC1=CC=C(C=C1)C(=S)NCCN(C)C
Molecular Formula:
C14H22N2OS
Molecular Weight:
266.4 g/mol
N-[2-(Dimethylamino)ethyl]-p-propoxythiobenzamide
CAS No.: 16531-44-5
Main Products
VCID: VC0091099
Molecular Formula: C14H22N2OS
Molecular Weight: 266.4 g/mol
![N-[2-(Dimethylamino)ethyl]-p-propoxythiobenzamide - 16531-44-5](/images/no_structure.jpg)
| CAS No. | 16531-44-5 |
|---|---|
| Product Name | N-[2-(Dimethylamino)ethyl]-p-propoxythiobenzamide |
| Molecular Formula | C14H22N2OS |
| Molecular Weight | 266.4 g/mol |
| IUPAC Name | N-[2-(dimethylamino)ethyl]-4-propoxybenzenecarbothioamide |
| Standard InChI | InChI=1S/C14H22N2OS/c1-4-11-17-13-7-5-12(6-8-13)14(18)15-9-10-16(2)3/h5-8H,4,9-11H2,1-3H3,(H,15,18) |
| Standard InChIKey | WSINAHHNKHVZSD-UHFFFAOYSA-N |
| Isomeric SMILES | CCCOC1=CC=C(C=C1)C(=NCCN(C)C)S |
| SMILES | CCCOC1=CC=C(C=C1)C(=S)NCCN(C)C |
| Canonical SMILES | CCCOC1=CC=C(C=C1)C(=S)NCCN(C)C |
| Synonyms | N-[2-(Dimethylamino)ethyl]-p-propoxythiobenzamide |
| PubChem Compound | 3038077 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume